Cas no 1203366-28-2 (1-(3,4-dichlorophenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea)

• Product Name: 1-(3,4-dichlorophenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea
• CAS No: 1203366-28-2
• MF: C₁₇H₁₉Cl₂N₅O₂
• MW: 396.271061182022
• CID: 6106136
• PubChem ID: 45502670
• Update Time: 2025-07-27

1-(3,4-dichlorophenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea
• 1-(3,4-dichlorophenyl)-3-[2-(6-pyrrolidin-1-ylpyrimidin-4-yl)oxyethyl]urea
• AKOS024516030
• 1203366-28-2
• 1-(3,4-dichlorophenyl)-3-(2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)ethyl)urea
• 1-(3,4-dichlorophenyl)-3-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)urea
• F5624-0548
• SR-01000924016-1
• VU0649261-1
• SR-01000924016

• Inchi： 1S/C17H19Cl2N5O2/c18-13-4-3-12(9-14(13)19)23-17(25)20-5-8-26-16-10-15(21-11-22-16)24-6-1-2-7-24/h3-4,9-11H,1-2,5-8H2,(H2,20,23,25)
• InChI Key： PLJLADBITUBRDY-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C(Cl)=C1)C(NCCOC1=CC(N2CCCC2)=NC=N1)=O

Computed Properties

• Exact Mass: 395.0915803g/mol
• Monoisotopic Mass: 395.0915803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(3,4-dichlorophenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea

Introduction to 1-(3,4-dichlorophenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea (CAS No: 1203366-28-2)

The compound 1-(3,4-dichlorophenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea, identified by its CAS number 1203366-28-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif incorporates several key pharmacophoric elements, including a dichlorophenyl group, a pyrimidine core, and an urea functional group, which collectively contribute to its unique chemical and biological properties.

Recent research in the field of oncology has highlighted the importance of small molecules that can modulate critical signaling pathways involved in cancer progression. The presence of the 3,4-dichlorophenyl moiety in this compound suggests potential interactions with enzymes or receptors that are overexpressed in tumor cells. Furthermore, the pyrimidine ring is a common feature in many bioactive molecules, often serving as a scaffold for binding to biological targets. The urea group, on the other hand, can participate in hydrogen bonding interactions, enhancing the compound's affinity for its intended biological target.

In vitro studies have demonstrated that derivatives of this structural class exhibit promising activity against various cancer cell lines. The 6-(pyrrolidin-1-yl)pyrimidin-4-yloxy ethyl chain introduces a flexible linker that can optimize binding interactions within the active site of a target protein. This design principle is crucial for improving drug-like properties such as solubility and metabolic stability. Additionally, the dichlorophenyl group may contribute to lipophilicity, aiding in membrane permeability and thus enhancing oral bioavailability.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate and final products.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes that play a central role in cell signaling pathways. Aberrant kinase activity is frequently observed in cancers and inflammatory diseases, making them attractive targets for therapeutic intervention. Preclinical studies have shown that molecules with a similar structural motif can disrupt signaling cascades that promote tumor growth and survival. The pyrimidine core of this compound is particularly noteworthy, as it mimics natural purine derivatives that are key components of kinases' ATP-binding pockets.

The incorporation of the pyrrolidin-1-yl group further enhances the compound's ability to interact with biological targets by providing additional hydrogen bonding opportunities. This moiety is known to be well-tolerated by biological systems and can improve pharmacokinetic profiles. Moreover, the urea functional group can act as a switch-like structure, modulating binding affinity depending on environmental conditions within the cell.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy using molecular docking simulations. These studies have provided valuable insights into how different parts of the molecule interact with their target proteins at an atomic level. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification of lead compounds.

In conclusion, 1-(3,4-dichlorophenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover novel targets and mechanisms underlying disease pathogenesis, compounds like this one will play an increasingly important role in shaping future treatments.